Cas no 138716-47-9 (5-(2,5-Difluorophenyl)isoxazole)

5-(2,5-Difluorophenyl)isoxazole structure
138716-47-9 structure
Product Name:5-(2,5-Difluorophenyl)isoxazole
CAS No:138716-47-9
MF:C9H5F2NO
MW:181.138909101486
MDL:MFCD02183539
CID:1070222
PubChem ID:2774712
Update Time:2025-08-03

5-(2,5-Difluorophenyl)isoxazole Chemical and Physical Properties

Names and Identifiers

    • 5-(2,5-Difluorophenyl)isoxazole
    • 5-(2,5-Difluorophenyl)-1,2-oxazole
    • CS-0445846
    • MFCD02183539
    • DTXSID301304705
    • AKOS006230405
    • DB-295625
    • SCHEMBL9681107
    • 138716-47-9
    • MDL: MFCD02183539
    • Inchi: 1S/C9H5F2NO/c10-6-1-2-8(11)7(5-6)9-3-4-12-13-9/h1-5H
    • InChI Key: OLFSZSGTSDWIEW-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1C1=CC=NO1)F

Computed Properties

  • Exact Mass: 181.03392011g/mol
  • Monoisotopic Mass: 181.03392011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 26Ų

5-(2,5-Difluorophenyl)isoxazole Security Information

  • Hazard Statement: Irritant
  • Hazardous Material Identification: Xi

5-(2,5-Difluorophenyl)isoxazole Pricemore >>

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